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Compound of Interest

Compound Name: AS2863619

Cat. No.: B15613607 Get Quote

Essential Safety and Handling Guide for
AS2863619
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of AS2863619, a potent and selective inhibitor of CDK8 and CDK19. All personnel must review

this guide and the manufacturer's Safety Data Sheet (SDS) before working with this compound.

Compound Information and Physicochemical
Properties
AS2863619 is a small molecule used in laboratory research to induce Foxp3 expression in

Tconv cells.[1][2][3] It is not intended for human or veterinary use.[1]
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Property Value

CAS Number 2241300-51-4[1]

Molecular Formula C₁₆H₁₄Cl₂N₈O[1]

Molecular Weight 405.24 g/mol [1]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1]

Personal Protective Equipment (PPE)
While AS2863619 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), standard laboratory precautions are essential to minimize

exposure.[2][4]

PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Body Protection Impervious clothing, such as a lab coat

Respiratory Protection

A suitable respirator should be used if ventilation

is inadequate or if handling large quantities of

the solid form that may generate dust.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing and using AS2863619 in a

laboratory setting.

Preparation of Stock Solutions
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Work Area Preparation: Ensure a clean and designated workspace. A chemical fume hood is

recommended for handling the solid compound.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing: Carefully weigh the required amount of solid AS2863619. Avoid creating dust.

Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the

desired concentration (e.g., 10 mM).[1] Ensure the compound is fully dissolved before use.

Storage: Store the stock solution at -80°C or -20°C in a tightly sealed container.[1]

Experimental Use
When using AS2863619 in cell-based assays, add the compound to the cell culture medium

at the desired final concentration.

For animal experiments, the compound can be administered orally.[5]

Disposal Plan
All waste materials containing AS2863619 must be disposed of in accordance with local, state,

and federal regulations.

Liquid Waste: Collect all liquid waste containing AS2863619 in a designated, sealed, and

clearly labeled waste container.

Solid Waste: Dispose of contaminated lab supplies (e.g., pipette tips, tubes) in a designated

solid waste container.

Decontamination: Decontaminate all work surfaces and equipment after handling the

compound.

Waste Pickup: Arrange for the disposal of chemical waste through your institution's

environmental health and safety office.

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Seek medical attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation develops.[2]

Inhalation
Move to fresh air. If breathing is difficult, provide

respiratory support. Seek medical attention.[2]

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[2]

Signaling Pathway and Experimental Workflow
AS2863619 inhibits CDK8 and CDK19, leading to enhanced activation of STAT5, which in turn

activates the Foxp3 gene.[1][5]
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Caption: AS2863619 signaling pathway.
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Caption: General experimental workflow for AS2863619.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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